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Introduction
Interferon Regulatory Factor 3 (IRF3) is a critical transcription factor in the innate immune

system, orchestrating the initial defense against pathogens by inducing type I interferons

(IFNs).[1][2][3] In its inactive state, IRF3 resides in the cytoplasm.[1][2] Upon activation of

upstream signaling pathways, such as those initiated by viral or bacterial components, IRF3

undergoes phosphorylation at specific serine/threonine residues in its C-terminal domain.[1][4]

This phosphorylation event is a key activation step, leading to IRF3 dimerization, nuclear

translocation, and subsequent binding to IFN-stimulated response elements (ISREs) in the

promoters of target genes, including IFN-β.[3][4][5][6]

ZSA-215 is a potent, orally active agonist of the Stimulator of Interferon Genes (STING)

protein.[7][8][9] The STING pathway is a central hub for detecting cytosolic DNA and cyclic

dinucleotides, leading to a robust antiviral response. ZSA-215 enhances STING signaling,

promoting the phosphorylation of both STING and IRF3, and ultimately driving the secretion of

IFN-β.[7][8][9] Therefore, accurately measuring the phosphorylation of IRF3 is a primary

method for quantifying the cellular activity and efficacy of STING agonists like ZSA-215. This

document provides detailed protocols for assessing ZSA-215-induced IRF3 phosphorylation

using Western Blotting and ELISA.
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Stimulation with ZSA-215 activates a well-defined signaling cascade culminating in IRF3

activation. The general experimental process involves cell stimulation, protein extraction, and

downstream analysis.
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Caption: ZSA-215 activates STING, leading to TBK1-mediated IRF3 phosphorylation and

downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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